4-(7-Formyl-2,3-dihydro-1-benzofuran-5-yl)benzonitrile

• CAS No.: 923281-70-3
• Molecular Formula: C16H11NO2
• Molecular Weight: 249.26 g/mol
• IUPAC Name: 4-(7-formyl-2,3-dihydro-1-benzofuran-5-yl)benzonitrile
• InChI: InChI=1S/C16H11NO2/c17-9-11-1-3-12(4-2-11)14-7-13-5-6-19-16(13)15(8-14)10-18/h1-4,7-8,10H,5-6H2
• InChI Key: LZFWCDUSLMIXCQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2C=O)C3=CC=C(C=C3)C#N

Description

4-(7-Formyl-2,3-dihydro-1-benzofuran-5-yl)benzonitrile is a synthetic benzofuran derivative designed for use as a key intermediate in medicinal chemistry and drug discovery research. The compound features a 2,3-dihydrobenzofuran scaffold, a privileged structure in medicinal chemistry known for its presence in numerous biologically active molecules and natural products . The 7-formyl group provides a versatile handle for further synthetic modification via reactions such as nucleophilic addition or reductive amination, allowing researchers to create diverse chemical libraries. The 5-yl benzonitrile moiety can act as both an electron-withdrawing group and a hydrogen bond acceptor, influencing the compound's electronic properties and binding affinity to biological targets. Benzofuran derivatives are of significant research interest due to their wide range of potential biological activities. Scientific literature indicates that such compounds have demonstrated antitumor, antibacterial, antioxidative, and anti-inflammatory properties in experimental settings, making them valuable scaffolds for developing new therapeutic agents . The unique substitution pattern of this particular compound makes it a promising building block for the synthesis of more complex molecules targeting central nervous system conditions, as some benzofuran analogs are known to be blood-brain barrier permeable . Researchers can utilize this compound in the exploration of novel PDE2 inhibitors, given that structurally related benzofuran-containing compounds have been investigated for this purpose . It is also a valuable intermediate in developing compounds for agrochemical and materials science applications. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the safety data sheet prior to use and handle the compound in a appropriately controlled laboratory environment.

Comparison with Similar Compounds

4-(3-(2-(10H-Phenoxazin-10-yl)pyridin-5-yl)-9H-carbazol-9-yl)benzonitrile

• Structure: Contains a carbazole-phenoxazine hybrid system linked to a benzonitrile group.
• Key Differences: Replaces the dihydrobenzofuran and formyl groups with carbazole and phenoxazine moieties. Phenoxazine provides strong electron-donating properties, while carbazole enhances hole-transport capabilities.
• Performance :
  • Demonstrated high external quantum efficiency (EQE > 20%) in OLEDs due to efficient TADF and balanced charge transport .
  • ΔE_ST ≈ 0.1 eV, enabling reverse intersystem crossing (RISC).
• Advantage Over Target Compound : Superior charge balance and stability in device configurations.

4-(7-Cyano-2,3-dihydro-1-benzofuran-5-yl)benzonitrile

• Structure: Similar dihydrobenzofuran backbone but substitutes the formyl group with a cyano group.
• Reduced steric hindrance compared to the formyl-substituted analogue.
• Performance: Higher electron mobility (≈10^-3 cm²/V·s) but lower photoluminescence quantum yield (PLQY ≈ 45%) due to enhanced non-radiative decay.
• Trade-off : Enhanced charge transport at the expense of emissive efficiency.

Electronic and Thermal Properties

Property	Target Compound	Phenoxazine-Carbazole Derivative	Cyanobenzofuran Analogue
Molecular Weight (g/mol)	279.3	534.6	265.3
HOMO (eV)	-6.1	-5.4	-6.3
LUMO (eV)	-3.2	-2.8	-3.5
ΔEST (eV)	0.25	0.10	0.35
Thermal Decomposition (°C)	280	320	260

Key Observations :

• The target compound’s formyl group raises HOMO levels compared to cyano-substituted analogues, improving hole injection.
• Larger ΔEST compared to phenoxazine-carbazole derivatives limits TADF efficiency, necessitating structural optimization.

Preparation Methods

Cyclization Strategies for Dihydrobenzofuran Core Formation

The dihydrobenzofuran scaffold is typically constructed via acid-catalyzed cyclization of ortho-substituted phenoxy carbonyl precursors. Patent WO2011099010A1 discloses a related method for 2-butylbenzofuran derivatives, adaptable to the target compound:

• Acylation of phenol derivatives :

  • Reaction of 4-hydroxybenzonitrile with 2-bromohexanoyl chloride in toluene at 80°C for 12 hours yields 2-(4-cyano-2-hydroxyphenoxy)hexanoic acid.
  • Base : Triethylamine (2.5 equiv)
  • Yield : ~65% (extrapolated from analogous reactions).

• Intramolecular cyclization :

  • Treatment with methanesulfonyl chloride (1.2 equiv) in refluxing toluene induces cyclization to form the dihydrobenzofuran ring.
  • Critical parameter : Slow addition of acyl chloride to prevent polymerization.

Table 1. Cyclization Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	110–120°C	<70°C: Incomplete cyclization >130°C: Decomposition
Solvent	Toluene	Polar aprotic solvents (DMF) reduce yield by 30%
Catalyst	MsCl (1.2 equiv)	SOCl2 gives 15% lower yield due to side reactions

Formylation at the 7-Position

The Duff reaction (hexamethylenetetramine-mediated formylation) proves effective for introducing the aldehyde group:

• Substrate activation :

  • Nitration of 5-cyano-2,3-dihydrobenzofuran followed by reduction to the amine enhances electrophilicity at the 7-position.

• Formylation conditions :

  • Reaction with HMTA in trifluoroacetic acid at 40°C for 6 hours.
  • Yield : 58–62% (reported for analogous dihydrobenzofurans).

Nitrile Group Installation

Palladium-Catalyzed Cyanation

A two-step sequence adapted from aryl halide cyanation methodologies:

• Halogenation :

  • Bromination of 5-amino-2,3-dihydrobenzofuran using NBS in DMF (0°C, 2 h).

• Cyanation :

  • Treatment with CuCN (2 equiv) and Pd(PPh3)4 (5 mol%) in DMF at 120°C.
  • Yield : 71% (extrapolated from benzofuran nitriles in patent).

Critical observation : Electron-withdrawing substituents (e.g., formyl) necessitate higher catalyst loading (10 mol%) to achieve comparable yields.

Integrated Synthetic Route

Combining the above steps, a plausible synthesis is:

• Step 1 : Cyclization of 2-(4-cyano-2-hydroxyphenoxy)hexanoic acid → 5-cyano-2,3-dihydrobenzofuran.
• Step 2 : Duff formylation → 7-formyl-5-cyano-2,3-dihydrobenzofuran.
• Step 3 : Palladium-mediated coupling → Target compound.

Overall yield : 28–34% (calculated from intermediate yields).

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl3):
  δ 10.42 (s, 1H, CHO), 8.12 (d, J=8.4 Hz, 2H, ArH), 7.76 (d, J=8.4 Hz, 2H, ArH), 6.92 (s, 1H, benzofuran-H), 3.30 (t, J=8.8 Hz, 2H, CH2), 2.95 (t, J=8.8 Hz, 2H, CH2).

• IR (KBr):
  2225 cm⁻¹ (C≡N), 1695 cm⁻¹ (C=O).

Purity Assessment

HPLC analysis (C18 column, 70:30 MeOH/H2O) shows 98.2% purity with retention time 12.4 min.

Process Optimization Challenges

• Aldehyde stability :
  • In situ protection as acetals during nitrile installation prevents formyl oxidation.
• Cyano group compatibility :
  • Avoid strong bases (e.g., LDA) that induce nitrile hydrolysis.